Cas no 2248285-31-4 (ethyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate)

Ethyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate is a heterocyclic compound featuring a fused pyrrolo-pyrimidine core with an ethyl ester functional group. This structure imparts versatility in medicinal chemistry and organic synthesis, serving as a key intermediate for the development of pharmacologically active molecules. Its rigid bicyclic framework enhances binding affinity in target interactions, while the ester moiety allows for further derivatization, enabling the synthesis of amides, acids, or other derivatives. The compound's stability and synthetic accessibility make it valuable for research in drug discovery, particularly in the design of kinase inhibitors or other biologically relevant scaffolds. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.

ethyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate structure

2248285-31-4 structure

Product Name:ethyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate

CAS No:2248285-31-4

MF:C₉H₁₁N₃O₂

MW:193.202541589737

CID:6005158

PubChem ID:137938597

Update Time:2025-05-27

ethyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine-2-carboxylate
- 2248285-31-4
- EN300-6511919
- ethyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate
- Inchi： 1S/C9H11N3O2/c1-2-14-9(13)8-11-4-6-3-10-5-7(6)12-8/h4,10H,2-3,5H2,1H3
- InChI Key： YYKMCDXCNSDLTO-UHFFFAOYSA-N
- SMILES： O(CC)C(C1N=CC2=C(CNC2)N=1)=O

Computed Properties

Exact Mass: 193.085126602g/mol
Monoisotopic Mass: 193.085126602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 64.1Å²

ethyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6511919-0.05g	ethyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate	2248285-31-4	95.0%	0.05g	$1942.0	2025-03-14
Enamine	EN300-6511919-0.1g	ethyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate	2248285-31-4	95.0%	0.1g	$2034.0	2025-03-14
Enamine	EN300-6511919-0.25g	ethyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate	2248285-31-4	95.0%	0.25g	$2126.0	2025-03-14
Enamine	EN300-6511919-0.5g	ethyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate	2248285-31-4	95.0%	0.5g	$2219.0	2025-03-14
Enamine	EN300-6511919-1.0g	ethyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate	2248285-31-4	95.0%	1.0g	$2311.0	2025-03-14
Enamine	EN300-6511919-2.5g	ethyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate	2248285-31-4	95.0%	2.5g	$4530.0	2025-03-14
Enamine	EN300-6511919-5.0g	ethyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate	2248285-31-4	95.0%	5.0g	$6702.0	2025-03-14
Enamine	EN300-6511919-10.0g	ethyl 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylate	2248285-31-4	95.0%	10.0g	$9939.0	2025-03-14